Cas no 2228313-01-5 (3-(3-ethylphenyl)-3,3-difluoropropanoic acid)

• Product Name: 3-(3-ethylphenyl)-3,3-difluoropropanoic acid
• CAS No: 2228313-01-5
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6187101
• PubChem ID: 165693438
• Update Time: 2025-06-14

3-(3-ethylphenyl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylphenyl)-3,3-difluoropropanoic acid
• EN300-1974584
• 2228313-01-5

• Inchi： 1S/C11H12F2O2/c1-2-8-4-3-5-9(6-8)11(12,13)7-10(14)15/h3-6H,2,7H2,1H3,(H,14,15)
• InChI Key： RQHLYKHVLBYBHP-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=CC=C(CC)C=1)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-ethylphenyl)-3,3-difluoropropanoic acid

Comprehensive Overview of 3-(3-ethylphenyl)-3,3-difluoropropanoic acid (CAS No. 2228313-01-5)

3-(3-ethylphenyl)-3,3-difluoropropanoic acid (CAS No. 2228313-01-5) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the difluoromethylene group (-CF₂-) in its backbone enhances its metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers are particularly interested in its potential applications as a bioisostere for carboxylic acids, which can improve the pharmacokinetic profiles of therapeutic agents.

In recent years, the demand for fluorinated compounds like 3-(3-ethylphenyl)-3,3-difluoropropanoic acid has surged, driven by their role in the design of next-generation pharmaceuticals. The compound's CAS No. 2228313-01-5 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its synthesis often involves palladium-catalyzed cross-coupling reactions, a topic of high interest among chemists exploring sustainable and efficient synthetic routes.

The 3-ethylphenyl moiety in this compound contributes to its lipophilicity, which is critical for membrane permeability in drug candidates. This characteristic aligns with current trends in drug discovery, where researchers prioritize molecules with balanced hydrophilic-lipophilic properties. Additionally, the difluoropropanoic acid segment is a focal point for studies on enzyme inhibition, particularly in targeting diseases like diabetes and inflammation. These applications are frequently discussed in forums and publications, highlighting the compound's versatility.

From an SEO perspective, queries such as "synthesis of 3-(3-ethylphenyl)-3,3-difluoropropanoic acid" or "biological activity of CAS 2228313-01-5" are trending among professionals. The compound's potential as a building block for APIs (Active Pharmaceutical Ingredients) further elevates its importance. Its stability under physiological conditions makes it a preferred choice for prodrug design, a hot topic in precision medicine.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional fluorinated molecules, 3-(3-ethylphenyl)-3,3-difluoropropanoic acid is designed to minimize bioaccumulation risks, addressing growing concerns about sustainable chemistry. This aligns with global initiatives like the Green Chemistry Principles, which emphasize safer chemical design.

In summary, 3-(3-ethylphenyl)-3,3-difluoropropanoic acid (CAS No. 2228313-01-5) represents a convergence of innovation in fluorine chemistry, drug development, and environmental stewardship. Its multifaceted applications and research-driven demand ensure its continued prominence in scientific discourse.